5-amino-1-(4-fluorobenzyl)-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(4-fluorophenyl)methyl]-N-(thiophen-2-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C15H14FN5OS/c16-11-5-3-10(4-6-11)9-21-14(17)13(19-20-21)15(22)18-8-12-2-1-7-23-12/h1-7H,8-9,17H2,(H,18,22)
• InChI Key: XPLVKQCEOCBNRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)F)N
• Molecular Formula: C15H14FN5OS
• Molecular Weight: 331.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like its melting point, boiling point, solubility, and stability. These properties are determined by the compound’s molecular structure and the interactions between its atoms. Imidazole, a similar compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of triazole derivatives, including those similar in structure to the specified compound, has been extensively studied. For example, Moreno-Fuquen et al. (2019) developed an efficient approach for the regioselective synthesis of heterocyclic amides through microwave-assisted Fries rearrangement, highlighting the importance of such compounds in creating biologically active molecules (Moreno-Fuquen et al., 2019).

Antimicrobial and Antitumor Activities

Research into the biological activities of triazole derivatives has shown promising results. For instance, Jadhav et al. (2017) synthesized novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, which exhibited moderate to good antimicrobial activities against various bacterial and fungal strains (Jadhav et al., 2017). Additionally, Bhat et al. (2004) reported the synthesis of 1,2,4-triazolo[3,4-b]thiadiazoles from 4-amino-3-substituted-5-mercapto-1,2,4-triazoles, with some derivatives showing in vitro anticancer activity (Bhat et al., 2004).

Physico-Chemical Properties and Synthesis Methods

The physico-chemical properties and synthesis of 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides derivatives have been explored, indicating the vast potential for creating low-toxic and highly active substances for various applications (Safonov, 2018).

Enzymatic Activity

The evaluation of carboxamide-type synthetic cannabinoids, including derivatives structurally related to the specified compound, has shown these molecules to function as agonists of CB1 and CB2 receptors, suggesting potential therapeutic applications (Doi et al., 2017).